Cas no 1052576-81-4 ([(2-Methoxyethyl)carbamoyl]methyl 2-[3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetate)

• Product Name: [(2-Methoxyethyl)carbamoyl]methyl 2-[3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetate
• CAS No: 1052576-81-4
• Molecular Formula: C₁₄H₂₂N₂O₇
• Molecular Weight: 330.333684444427
• CID: 6263426
• PubChem ID: 17563909

[(2-Methoxyethyl)carbamoyl]methyl 2-[3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetate Properties

Names and Identifiers

• Z16900836
• AKOS033545454
• 1052576-81-4
• EN300-26576806
• [(2-methoxyethyl)carbamoyl]methyl 2-[3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetate

• InChIKey： SPABQQAAIQXNMR-UHFFFAOYSA-N
• Inchi： 1S/C14H22N2O7/c1-9-5-12(17)10(11(9)7-16(20)21)6-14(19)23-8-13(18)15-3-4-22-2/h9-11H,3-8H2,1-2H3,(H,15,18)
• SMILES： O=C1CC(C)C(C[N+](=O)[O-])C1CC(=O)OCC(NCCOC)=O

Computed Properties

• Exact Mass: 330.14270105g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 330.14270105g/mol
• Heavy Atom Count: 23
• Complexity: 461
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives